Cas no 1601862-47-8 (4-(2-iodocycloheptyl)oxyoxane)

• Product Name: 4-(2-iodocycloheptyl)oxyoxane
• CAS No: 1601862-47-8
• MF: C₁₂H₂₁IO₂
• MW: 324.198416471481
• CID: 6567430
• PubChem ID: 114772319
• Update Time: 2025-11-05

4-(2-iodocycloheptyl)oxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(2-iodocycloheptyl)oxyoxane
• 4-[(2-iodocycloheptyl)oxy]oxane
• EN300-1132894
• 1601862-47-8

• Inchi： 1S/C12H21IO2/c13-11-4-2-1-3-5-12(11)15-10-6-8-14-9-7-10/h10-12H,1-9H2
• InChI Key： YNKWCJLGUQYBRN-UHFFFAOYSA-N
• SMILES： IC1CCCCCC1OC1CCOCC1

Computed Properties

• Exact Mass: 324.05863g/mol
• Monoisotopic Mass: 324.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(2-iodocycloheptyl)oxyoxane

4-(2-iodocycloheptyl)oxyoxane: An Emerging Compound in Medicinal Chemistry

4-(2-iodocycloheptyl)oxyoxane (CAS No. 1601862-47-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its iodinated cycloheptyl and oxane moieties, offers a promising platform for the development of new drugs targeting various diseases.

The chemical structure of 4-(2-iodocycloheptyl)oxyoxane is particularly noteworthy. The presence of the iodine atom in the cycloheptyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The oxane ring, on the other hand, provides a stable and flexible scaffold that can be readily functionalized for further chemical modifications.

Recent studies have explored the potential of 4-(2-iodocycloheptyl)oxyoxane in various therapeutic areas. One notable application is in the field of cancer research. Researchers have found that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways and induction of apoptosis.

In addition to its antiproliferative properties, 4-(2-iodocycloheptyl)oxyoxane has shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 4-(2-iodocycloheptyl)oxyoxane could be a valuable candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-(2-iodocycloheptyl)oxyoxane have also been investigated. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. The compound's high solubility and stability in physiological conditions contribute to its potential as an effective therapeutic agent.

Synthetic methods for the preparation of 4-(2-iodocycloheptyl)oxyoxane have been optimized to ensure high yields and purity. One common approach involves the iodination of a cycloheptyl derivative followed by coupling with an oxane derivative using transition metal-catalyzed reactions. These synthetic strategies provide a robust foundation for large-scale production and commercialization.

The safety profile of 4-(2-iodocycloheptyl)oxyoxane has been evaluated through extensive toxicological studies. Results indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for clinical use.

In conclusion, 4-(2-iodocycloheptyl)oxyoxane (CAS No. 1601862-47-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, combined with its favorable biological activity and pharmacokinetic properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 4-(2-iodocycloheptyl)oxyoxane is poised to play a significant role in advancing medical treatments for various diseases.